Cas no 2648947-86-6 (5,5-Difluorohexane-1-sulfonyl fluoride)

• Product Name: 5,5-Difluorohexane-1-sulfonyl fluoride
• CAS No: 2648947-86-6
• MF: C₆H₁₁F₃O₂S
• MW: 204.21055150032
• CID: 5604859
• PubChem ID: 158240606
• Update Time: 2025-05-24

5,5-Difluorohexane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5,5-difluorohexane-1-sulfonyl fluoride
• 2648947-86-6
• EN300-26865903
• 5,5-Difluorohexane-1-sulfonyl fluoride

• Inchi： 1S/C6H11F3O2S/c1-6(7,8)4-2-3-5-12(9,10)11/h2-5H2,1H3
• InChI Key： KJLVZLXDXYHCSS-UHFFFAOYSA-N
• SMILES： S(CCCCC(C)(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 204.04318525g/mol
• Monoisotopic Mass: 204.04318525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.5Ų

Additional information on 5,5-Difluorohexane-1-sulfonyl fluoride

Comprehensive Overview of 5,5-Difluorohexane-1-sulfonyl fluoride (CAS No. 2648947-86-6): Properties, Applications, and Industry Trends

The chemical compound 5,5-Difluorohexane-1-sulfonyl fluoride (CAS No. 2648947-86-6) has garnered significant attention in recent years due to its unique structural features and versatile applications in organic synthesis and material science. As a fluorinated sulfonyl fluoride derivative, it exhibits remarkable reactivity, making it a valuable building block for researchers and industries alike. This article delves into its molecular characteristics, synthetic utility, and emerging trends in its application, while addressing common queries from scientific communities and AI-driven research platforms.

Chemically, 5,5-Difluorohexane-1-sulfonyl fluoride belongs to the class of organofluorine compounds, which are renowned for their stability and bioactivity. The presence of two fluorine atoms at the 5-position and a reactive sulfonyl fluoride group (-SO₂F) at the terminal end enables selective transformations, such as nucleophilic substitutions and cross-coupling reactions. Its molecular formula, C₆H₁₁F₂O₂S, and precise structure (verified via NMR spectroscopy and mass spectrometry) align with its high purity standards, often exceeding 98% in commercial batches.

One of the most searched questions in scientific databases revolves around the synthetic applications of 5,5-Difluorohexane-1-sulfonyl fluoride. Researchers frequently employ it as a key intermediate in the preparation of sulfonamide derivatives, which are pivotal in pharmaceutical and agrochemical development. Its sulfonyl fluoride group reacts efficiently with amines under mild conditions, enabling the construction of diverse sulfur-containing scaffolds. Additionally, its fluorine atoms enhance metabolic stability in drug candidates, a feature highly sought after in medicinal chemistry.

Beyond pharmaceuticals, this compound plays a role in material science, particularly in the design of fluoropolymer precursors. The combination of aliphatic chains and fluorine substituents contributes to thermal stability and hydrophobicity, making it suitable for coatings and specialty adhesives. Recent studies highlight its potential in click chemistry applications, where its sulfonyl fluoride moiety participates in SuFEx (Sulfur-Fluoride Exchange) reactions—a topic trending in AI-curated research feeds.

From an industrial perspective, the demand for 5,5-Difluorohexane-1-sulfonyl fluoride is rising due to its alignment with green chemistry principles. Manufacturers emphasize atom-efficient processes and reduced waste generation during its production. Analytical techniques like HPLC and GC-MS ensure batch consistency, addressing another common query about quality control in fine chemicals. Furthermore, its compatibility with flow chemistry setups enhances scalability, a feature highlighted in sustainable synthesis discussions.

In conclusion, 5,5-Difluorohexane-1-sulfonyl fluoride (CAS No. 2648947-86-6) stands as a multifaceted compound bridging organic synthesis and advanced material design. Its fluorine-rich structure and sulfonyl fluoride reactivity cater to evolving needs in drug discovery and industrial applications. As AI-powered research tools continue to explore its potential, this compound remains a focal point for innovation in chemical sciences.